Cas no 1187930-80-8 (3-(4-nitrophenoxy)pyrrolidine;hydrochloride)

3-(4-Nitrophenoxy)pyrrolidine hydrochloride is a chemically synthesized compound featuring a pyrrolidine core substituted with a 4-nitrophenoxy group, further stabilized as a hydrochloride salt. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of the nitrophenoxy moiety enhances its reactivity in nucleophilic substitution reactions, while the hydrochloride form improves solubility and handling properties. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically characterized by NMR, HPLC, and mass spectrometry for quality assurance.

3-(4-nitrophenoxy)pyrrolidine;hydrochloride structure

1187930-80-8 structure

Product Name:3-(4-nitrophenoxy)pyrrolidine;hydrochloride

CAS No:1187930-80-8

MF:C₁₀H₁₃ClN₂O₃

MW:244.674821615219

MDL:MFCD06658496

CID:1075850

PubChem ID:53407715

Update Time:2025-10-29

3-(4-nitrophenoxy)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(4-Nitrophenoxy)pyrrolidine hydrochloride
- 3-(4-nitrophenoxy)pyrrolidine;hydrochloride
- MFCD06658496
- SB31379
- SB49550
- 3-(4-NITRO-PHENOXY)-PYRROLIDINE HYDROCHLORIDE
- SCHEMBL16513800
- AB1558
- AKOS015843822
- AB93359
- 3-(4-Nitrophenoxy)pyrrolidine--hydrogen chloride (1/1)
- DTXSID80696001
- 3-(4'-NITROPHENOXY)PYRROLIDINE HCL
- 3-(4-Nitrophenoxy)pyrrolidinehydrochloride
- CS-0441802
- 3-(4'-Nitrophenoxy)pyrrolidine hydrochloride
- 1187930-80-8
- MDL： MFCD06658496
- Inchi： 1S/C10H12N2O3.ClH/c13-12(14)8-1-3-9(4-2-8)15-10-5-6-11-7-10;/h1-4,10-11H,5-7H2;1H
- InChI Key： KMTLAWJEKPIRFL-UHFFFAOYSA-N
- SMILES： Cl.O(C1C=CC(=CC=1)[N+](=O)[O-])C1CNCC1

Computed Properties

Exact Mass: 244.0614700g/mol
Monoisotopic Mass: 244.0614700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.1Å²

3-(4-nitrophenoxy)pyrrolidine;hydrochloride Security Information

HazardClass：IRRITANT

3-(4-nitrophenoxy)pyrrolidine;hydrochloride Pricemore >>

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abcr	AB481549-250 mg	3-(4'-Nitrophenoxy)pyrrolidine HCl	1187930-80-8		250MG	€335.50	2023-04-20
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA246-1-1G	3-(4-nitrophenoxy)pyrrolidine;hydrochloride	1187930-80-8	95%	1g	￥ 2,844.00	2023-03-09